Cas no 1494815-76-7 (4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol)

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol structure
1494815-76-7 structure
Product Name:4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
CAS No:1494815-76-7
MF:C10H18N2O
MW:182.262722492218
CID:5781325
PubChem ID:65918580
Update Time:2023-12-26

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
    • EN300-1828748
    • 1494815-76-7
    • AKOS015260242
    • Inchi: 1S/C10H18N2O/c1-7(13)5-6-10-8(2)11-12(4)9(10)3/h7,13H,5-6H2,1-4H3
    • InChI Key: ZQQAIUQLPCMLTB-UHFFFAOYSA-N
    • SMILES: OC(C)CCC1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38Ų

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1828748-1g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
1g
$628.0 2023-09-19
Enamine
EN300-1828748-5g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
5g
$1821.0 2023-09-19
Enamine
EN300-1828748-10g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
10g
$2701.0 2023-09-19
Enamine
EN300-1828748-0.05g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
0.05g
$528.0 2023-09-19
Enamine
EN300-1828748-0.1g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
0.1g
$553.0 2023-09-19
Enamine
EN300-1828748-0.25g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
0.25g
$579.0 2023-09-19
Enamine
EN300-1828748-0.5g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
0.5g
$603.0 2023-09-19
Enamine
EN300-1828748-1.0g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
1g
$1357.0 2023-06-02
Enamine
EN300-1828748-2.5g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
2.5g
$1230.0 2023-09-19
Enamine
EN300-1828748-5.0g
4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
1494815-76-7
5g
$3935.0 2023-06-02
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.